![molecular formula C23H17NO3 B3742169 N-(1,3-benzodioxol-5-ylmethyl)-4-(phenylethynyl)benzamide](/img/structure/B3742169.png)
N-(1,3-benzodioxol-5-ylmethyl)-4-(phenylethynyl)benzamide
Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-4-(phenylethynyl)benzamide, also known as BDB, is a chemical compound that has been studied for its potential use in scientific research. BDB is a member of the benzamide family and is structurally similar to other compounds that have been used in research, such as MDMA and MDA. BDB has been found to have a unique mechanism of action that makes it a promising candidate for further study.
Mechanism of Action
N-(1,3-benzodioxol-5-ylmethyl)-4-(phenylethynyl)benzamide works by inhibiting the reuptake of serotonin, dopamine, and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which can have a variety of effects on mood, cognition, and behavior. This compound has also been found to have affinity for the serotonin 5-HT2A receptor, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as body temperature. This compound has also been found to increase the release of oxytocin, a hormone that is involved in social bonding and attachment. In addition, this compound has been found to have neuroprotective effects, which may have implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
N-(1,3-benzodioxol-5-ylmethyl)-4-(phenylethynyl)benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a unique mechanism of action that makes it a promising candidate for further study. However, there are also limitations to its use. This compound is a psychoactive compound and may have unwanted effects on behavior and cognition. In addition, the effects of this compound may vary depending on the dose and the individual's genetic makeup.
Future Directions
There are several future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-4-(phenylethynyl)benzamide. One area of interest is its potential use in the treatment of mood disorders such as depression and anxiety. This compound may also have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential risks and benefits.
Scientific Research Applications
N-(1,3-benzodioxol-5-ylmethyl)-4-(phenylethynyl)benzamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have a unique mechanism of action that makes it a promising candidate for further study. This compound has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain, which may have implications for the treatment of mood disorders such as depression and anxiety.
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-4-(2-phenylethynyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17NO3/c25-23(24-15-19-10-13-21-22(14-19)27-16-26-21)20-11-8-18(9-12-20)7-6-17-4-2-1-3-5-17/h1-5,8-14H,15-16H2,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHBCRXINBBRNND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC(=O)C3=CC=C(C=C3)C#CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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